Cas no 1255636-23-7 (4-(4-Methoxy-3-methylphenyl)-2-methylphenol)

• Product Name: 4-(4-Methoxy-3-methylphenyl)-2-methylphenol
• CAS No: 1255636-23-7
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD17677783
• CID: 2760748
• Update Time: 2025-06-08

4-(4-Methoxy-3-methylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxy-3-methylphenyl)-2-methylphenol

• MDL： MFCD17677783
• Inchi： 1S/C15H16O2/c1-10-8-12(4-6-14(10)16)13-5-7-15(17-3)11(2)9-13/h4-9,16H,1-3H3
• InChI Key： NJXAHRNQFMLYOP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=C1C)C1C=CC(=C(C)C=1)O

Additional information on 4-(4-Methoxy-3-methylphenyl)-2-methylphenol

Chemical Profile of 4-(4-Methoxy-3-methylphenyl)-2-methylphenol (CAS No. 1255636-23-7)

4-(4-Methoxy-3-methylphenyl)-2-methylphenol, identified by the CAS number 1255636-23-7, is a complex organic compound with significant potential in the field of pharmaceutical and chemical research. This compound belongs to the class of phenolic derivatives, characterized by its aromatic structure and functional groups that contribute to its unique chemical properties. The presence of both methyl and methoxy substituents on the benzene ring imparts distinct reactivity and interaction capabilities, making it a subject of interest for various synthetic applications.

The molecular structure of 4-(4-Methoxy-3-methylphenyl)-2-methylphenol consists of a central benzene ring substituted at the 2-position with a methyl group and at the 4-position with a methoxy group, while an additional methyl group is attached to the 3-position of another benzene ring linked to the first via an aromatic bond. This arrangement creates a highly versatile scaffold that can participate in multiple types of chemical reactions, including oxidation, reduction, and coupling reactions, which are pivotal in drug synthesis.

In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. 4-(4-Methoxy-3-methylphenyl)-2-methylphenol has been studied for its potential pharmacological effects, particularly in the context of antioxidant and anti-inflammatory properties. The methoxy and methyl groups enhance its solubility in both polar and non-polar solvents, facilitating its use in diverse formulations. This characteristic is particularly advantageous in pharmaceutical applications where solvent compatibility is crucial for drug delivery systems.

One of the most compelling aspects of 4-(4-Methoxy-3-methylphenyl)-2-methylphenol is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel intermediates that exhibit enhanced biological activity. For instance, modifications to its structure have led to derivatives with improved efficacy in treating neurological disorders. The ability to fine-tune its chemical properties makes it an invaluable asset in medicinal chemistry.

The synthesis of 4-(4-Methoxy-3-methylphenyl)-2-methylphenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing efficiency and minimal waste generation. The optimization of synthetic pathways not only enhances scalability but also reduces environmental impact, aligning with global sustainability goals.

Recent studies have highlighted the importance of 4-(4-Methoxy-3-methylphenyl)-2-methylphenol in developing targeted therapies. Its structural motifs are reminiscent of natural products known for their therapeutic benefits, suggesting that it could serve as a lead compound for drug discovery programs. Additionally, computational modeling has been used to predict its interactions with biological targets, providing insights into potential mechanisms of action. These computational approaches are becoming increasingly integral to modern drug development pipelines.

The pharmacokinetic profile of 4-(4-Methoxy-3-methylphenyl)-2-methylphenol is another area of active investigation. Understanding how this compound is metabolized and distributed within the body is essential for designing effective therapeutic agents. Preclinical studies have begun to unravel its metabolic pathways, revealing key enzymes involved in its degradation. This information is critical for predicting side effects and optimizing dosing regimens.

Industrial applications of 4-(4-Methoxy-3-methylphenyl)-2-methylphenol extend beyond pharmaceuticals into materials science. Its aromatic structure makes it a candidate for developing advanced polymers and coatings with improved thermal stability and mechanical strength. Such materials are increasingly demanded in industries requiring high-performance solutions, underscoring the compound's versatility.

The regulatory landscape surrounding 4-(4-Methoxy-3-methylphenyl)-2-methylphenol is evolving alongside advancements in chemical safety standards. Manufacturers must adhere to stringent guidelines to ensure safe handling and disposal. Collaborative efforts between academia and industry are fostering innovations that enhance regulatory compliance while promoting sustainable practices.

In conclusion,4-(4-Methoxy-3-methylphenyl)-2-methylphenol (CAS No. 1255636-23-7) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics and high-performance materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing scientific and industrial progress.